Cas no 932918-29-1 (4-(4-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid)

• Product Name: 4-(4-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid
• CAS No: 932918-29-1
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• MDL: MFCD06805578
• CID: 3047108
• PubChem ID: 19623166
• Update Time: 2025-11-06

4-(4-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Methoxyphenoxy)methyl]-5-methylisoxazole-3-carboxylic acid
• MFCD06805578
• CS-0316842
• 4-((4-Methoxyphenoxy)methyl)-5-methylisoxazole-3-carboxylic acid
• 4-[(4-methoxyphenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
• BBL017989
• 4-((4-Methoxyphenoxy)methyl)-5-methylisoxazole-3-carboxylicacid
• 4-[(4-METHOXYPHENOXY)METHYL]-5-METHYL-3-ISOXAZOLECARBOXYLIC ACID
• STK503155
• 4-(4-methoxyphenoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
• 932918-29-1
• AKOS000314594
• ALBB-004392
• VS-06642
• H23441
• 4-(4-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid

• MDL： MFCD06805578
• Inchi： 1S/C13H13NO5/c1-8-11(12(13(15)16)14-19-8)7-18-10-5-3-9(17-2)4-6-10/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： CZSXZFGMQBPXEX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC1C(C(=O)O)=NOC=1C

Computed Properties

• Exact Mass: 263.07937252g/mol
• Monoisotopic Mass: 263.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.8Ų

Additional information on 4-(4-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid

Recent Advances in the Study of 4-(4-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid (CAS: 932918-29-1)

The compound 4-(4-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid (CAS: 932918-29-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of this isoxazole derivative as a key intermediate in the synthesis of various biologically active molecules. Its structural motif, featuring both a methoxyphenoxy and a carboxylic acid functional group, makes it a versatile building block for the development of novel pharmaceutical agents. The compound's CAS number (932918-29-1) has become increasingly prevalent in patent literature and research publications, indicating growing interest from both academic and industrial researchers.

In terms of synthetic methodology, significant progress has been made in optimizing the production of 4-(4-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with higher yields (up to 78%) and better purity profiles compared to previous methods. The new approach utilizes a one-pot condensation reaction under mild conditions, making the process more environmentally friendly and scalable for industrial applications.

From a biological perspective, recent investigations have revealed promising pharmacological properties associated with this compound. Research conducted at several academic institutions has demonstrated its potential as a modulator of specific enzymatic pathways, particularly those involving inflammatory mediators. The compound's ability to interact with COX-2 enzymes while showing minimal effects on COX-1 suggests possible applications in developing new anti-inflammatory agents with reduced gastrointestinal side effects.

Structure-activity relationship (SAR) studies have been particularly fruitful in understanding the compound's mechanism of action. The methoxyphenoxy moiety appears to play a crucial role in target binding, while the isoxazole ring contributes to metabolic stability. These findings, published in recent issues of Bioorganic & Medicinal Chemistry Letters, provide valuable insights for medicinal chemists working on related compounds.

Looking forward, several pharmaceutical companies have included derivatives of 4-(4-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid in their drug discovery pipelines. The compound's favorable physicochemical properties, including good solubility and moderate lipophilicity, make it an attractive scaffold for further optimization. Current research efforts are focusing on developing more potent analogs while maintaining the compound's excellent safety profile observed in preliminary toxicity studies.

In conclusion, 4-(4-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid (CAS: 932918-29-1) represents an important chemical entity with significant potential in medicinal chemistry. The growing body of research surrounding this compound suggests it may serve as a foundation for developing new therapeutic agents targeting various disease pathways. Continued investigation into its biological activities and synthetic applications is warranted to fully realize its potential in drug discovery and development.